Cas no 1003012-08-5 (1-(2-methylpropyl)-1H-pyrazol-3-amine)

1-(2-methylpropyl)-1H-pyrazol-3-amine structure
1003012-08-5 structure
Product Name:1-(2-methylpropyl)-1H-pyrazol-3-amine
CAS No:1003012-08-5
MF:C7H13N3
MW:139.198220968246
MDL:MFCD06805169
CID:2857100
PubChem ID:19619839
Update Time:2025-04-21

1-(2-methylpropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Isobutylpyrazol-3-amine
    • 1-isobutyl-1H-pyrazol-3-amine
    • 1-(2-methylpropyl)-1H-pyrazol-3-amine
    • 1-(2-methylpropyl)pyrazol-3-amine
    • 1-(2-methylpropyl)pyrazole-3-ylamine
    • 1-iso-butyl-1H-pyrazol-3-ylamine
    • AMY33125
    • (1-Isobutyl-1H-pyrazol-3-yl)amine
    • BBL040279
    • SBB022907
    • STK350101
    • ST45134595
    • MFCD06805169
    • W18928
    • HJCHYUULDNBCKE-UHFFFAOYSA-N
    • EN300-230221
    • SCHEMBL1856731
    • AS-59945
    • 1003012-08-5
    • DB-406497
    • AKOS000308953
    • DQB01208
    • 847-821-8
    • MDL: MFCD06805169
    • Inchi: 1S/C7H13N3/c1-6(2)5-10-4-3-7(8)9-10/h3-4,6H,5H2,1-2H3,(H2,8,9)
    • InChI Key: HJCHYUULDNBCKE-UHFFFAOYSA-N
    • SMILES: N1(C=CC(N)=N1)CC(C)C

Computed Properties

  • Exact Mass: 139.110947427 g/mol
  • Monoisotopic Mass: 139.110947427 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.8
  • Molecular Weight: 139.20

1-(2-methylpropyl)-1H-pyrazol-3-amine Pricemore >>

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